Cas no 2171254-80-9 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid)
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid
- EN300-1574235
- 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid
- 2171254-80-9
-
- Inchi: 1S/C26H30N2O5/c1-2-18(15-24(29)28-13-11-17(12-14-28)25(30)31)27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,27,32)(H,30,31)/t18-/m0/s1
- InChI Key: MCPBFBUVLWRHAX-SFHVURJKSA-N
- SMILES: O(C(N[C@@H](CC)CC(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574235-0.05g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-0.1g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-0.25g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-0.5g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-1.0g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-2.5g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-5.0g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-10.0g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574235-50mg |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574235-100mg |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid |
2171254-80-9 | 100mg |
$2963.0 | 2023-09-24 |
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid
Recent Advances in the Study of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS: 2171254-80-9)
The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS: 2171254-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and enzyme inhibitors. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the piperidine-4-carboxylic acid moiety makes it a versatile intermediate in organic synthesis and drug design.
Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide derivatives has been particularly noteworthy, with several studies highlighting its role in the development of protease inhibitors and receptor modulators.
One of the key findings in recent research is the compound's potential application in targeting specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid exhibited potent inhibitory activity against cathepsin B, a protease implicated in cancer progression and neurodegenerative disorders. This discovery opens new avenues for the development of targeted therapies.
In addition to its therapeutic potential, the compound has also been explored for its utility in drug delivery systems. Its amphiphilic nature allows it to form stable micelles and nanoparticles, which can be used to encapsulate and deliver hydrophobic drugs. A recent study in *Advanced Drug Delivery Reviews* highlighted the compound's role in improving the solubility and stability of poorly water-soluble drugs, thereby enhancing their pharmacokinetic profiles.
Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include the development of greener synthesis methods and the exploration of its interactions with biological targets at the molecular level.
In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS: 2171254-80-9) represents a promising candidate in the field of chemical biology and drug development. Its multifaceted applications, from enzyme inhibition to drug delivery, underscore its importance in contemporary research. Continued efforts to optimize its synthesis and explore its therapeutic potential will likely yield significant breakthroughs in the coming years.
2171254-80-9 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)